Cas no 136587-00-3 (Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate)
136587-00-3 structure
Product Name:Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate
CAS No:136587-00-3
MF:C22H39NO8
MW:445.546967744827
CID:901263
PubChem ID:11102332
Update Time:2025-04-19
Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate Chemical and Physical Properties
Names and Identifiers
-
- di-t-butyl 4-[2-(t-butoxycarbonyl)ethyl]-4-nitroheptanedicarboxylate
- DI-TERT-BUTYL-4-NITRO-4-(2-BOC ETHYL)HEPTANEDIOATE
- tritert-butyl 4-nitro-4-propylhexane-1,1,6-tricarboxylate
- Di-t-butyl 4-(2-(t-butoxycarbonyl)ethyl)-4-nitroheptanedioate
- di-tert-butyl 4-<2-(tert-butoxycarbonyl)ethyl>-4-nitroheptanedicarboxylate
- di-tert-butyl 4-nitro-4-[2-(tertbutoxycarbonyl)ethyl]-1,7-heptanodiate
- NITROTRIESTER
- tri-tert-butyl 3,3',3''-(1-nitromethanetriyl)tripropanoate
- tritert-butyl 4-nitro-4-propyl-hexane-1,1,6-tricarboxylate
- SCHEMBL469785
- 1,7-DI-TERT-BUTYL 4-[3-(TERT-BUTOXY)-3-OXOPROPYL]-4-NITROHEPTANEDIOATE
- 136587-00-3
- BPYKHOKOZSDHJI-UHFFFAOYSA-N
- G62314
- AC-13633
- 4-(2-tert-Butoxycarbonyl-ethyl)-4-nitro-heptanedioic Acid Di-tert-butyl Ester
- AKOS015961355
- ditert-butyl 4-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropyl]-4-nitroheptanedioate
- Heptanedioic acid, 4-[3-(1,1-dimethylethoxy)-3-oxopropyl]-4-nitro-, 1,7-bis(1,1-dimethylethyl) ester
- J-006870
- Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate
-
- Inchi: 1S/C22H39NO8/c1-19(2,3)29-16(24)10-13-22(23(27)28,14-11-17(25)30-20(4,5)6)15-12-18(26)31-21(7,8)9/h10-15H2,1-9H3
- InChI Key: BPYKHOKOZSDHJI-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(CCC(CCC(=O)OC(C)(C)C)(CCC(=O)OC(C)(C)C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 445.26800
- Monoisotopic Mass: 445.26756720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 16
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 503.5±50.0 °C at 760 mmHg
- Flash Point: 156.4±32.1 °C
- Refractive Index: 1.467
- PSA: 124.72000
- LogP: 4.89080
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Frontier Specialty Chemicals | CAPONTN1964-25 g |
Nitrotriester |
136587-00-3 | 25g |
$ 172.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | CAPONTN1964-5 g |
Nitrotriester |
136587-00-3 | 5g |
$ 59.00 | 2022-11-04 | ||
| TRC | D679700-250mg |
Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate |
136587-00-3 | 250mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D679700-500mg |
Di-tert-butyl-4-nitro-4-(2-boc ethyl)heptanedioate |
136587-00-3 | 500mg |
$0.00 | 2023-05-18 | ||
| TRC | D679700-2.5g |
Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate |
136587-00-3 | 2.5g |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NTN1964-25g |
Nitrotriester |
136587-00-3 | 25g |
2258.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NTN1964-5g |
Nitrotriester |
136587-00-3 | 5g |
776.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NTN1964-25g |
Nitrotriester |
136587-00-3 | 25g |
2258CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NTN1964-5g |
Nitrotriester |
136587-00-3 | 5g |
776CNY | 2021-05-08 | ||
| TRC | D679700-5g |
Di-tert-butyl-4-nitro-4-(2-boc ethyl)heptanedioate |
136587-00-3 | 5g |
$ 800.00 | 2023-09-07 |
Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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